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Compound of Interest

Compound Name: Tetrabutylammonium bibenzoate

Cat. No.: B125383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for tetrabutylammonium bibenzoate (CAS:

116263-39-9) was available at the time of this writing. The following safety and handling

information is based on the SDS for the closely related compound, tetrabutylammonium

benzoate (CAS: 18819-89-1), and general principles of laboratory safety for handling

quaternary ammonium salts. Users should conduct their own risk assessment and consult with

their institution's safety officer before handling this compound.

Introduction
Tetrabutylammonium bibenzoate is a quaternary ammonium salt that serves as a useful

nucleophilic catalyst, particularly in silylketene acetal-initiated group transfer polymerization

(GTP) of alkyl acrylate monomers.[1] Its effective application in a research and development

setting necessitates strict adherence to safe handling and storage procedures to minimize risks

to personnel and the environment. This document provides detailed protocols and safety

guidelines for the use of tetrabutylammonium bibenzoate in a laboratory environment.

Quantitative Data
The following table summarizes the available physical and chemical data for

tetrabutylammonium bibenzoate. It is important to note that comprehensive toxicological

data for this specific compound is not readily available.
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Property Value Reference

CAS Number 116263-39-9 [2]

Molecular Formula C₃₀H₄₇NO₄ [1]

Molecular Weight 485.70 g/mol [1]

Appearance Neat (likely a solid) [1]

Synonyms
N,N,N-Tributyl-1-butanaminium

Bibenzoate; Bioxyanion
[1]

Safety and Handling Procedures
Based on the safety data for the related compound tetrabutylammonium benzoate, the

following precautions should be taken when handling tetrabutylammonium bibenzoate.[3]

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side shields or chemical goggles are mandatory.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[3] In cases

of potential significant exposure, overalls and a P.V.C. apron are recommended.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area.[3] If dusts are

generated, a NIOSH-approved respirator may be necessary.

First Aid Measures
Inhalation: If dust is inhaled, move the individual to fresh air.[3] If irritation or discomfort

persists, seek medical attention.[3]

Skin Contact: Flush skin and hair with running water and soap if available.[3] Seek medical

attention in the event of irritation.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing and seek immediate medical attention.

Ingestion: For ingestion of concentrated solutions of similar quaternary ammonium

compounds, it is recommended to promptly swallow a large quantity of milk, egg whites, or a

gelatin solution.[3] Do not induce vomiting. Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon

dioxide (CO₂), and nitrogen oxides (NOx).[3]

Fire-Fighting Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Minor Spills: Remove all ignition sources.[3] Clean up spills immediately, avoiding contact

with skin and eyes.[3] Use appropriate personal protective equipment.[3]

Major Spills: Evacuate the area and alert emergency services.[3] Prevent spillage from

entering drains or water courses.[3] Control personal contact by wearing protective clothing.

[3]

Storage Procedures
General Storage: Store in a cool, dry, and well-ventilated area.[3][4]

Containers: Keep containers securely sealed and clearly labeled.[3] Glass or

polyethylene/polypropylene containers are suitable for laboratory quantities.[3]

Incompatible Materials: Store away from incompatible materials such as oxidizing agents

(e.g., nitrates, oxidizing acids, chlorine bleaches).[3]

Other Precautions: Store away from foodstuff containers.[3]
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Experimental Protocols
The following is a general protocol for the use of tetrabutylammonium bibenzoate as a

catalyst in group transfer polymerization, based on methodologies described in the scientific

literature.

Synthesis of Tetrabutylammonium Bibenzoate (TBABB)
Catalyst
This synthesis should be performed in a well-ventilated fume hood with appropriate PPE.

Neutralization: Tetrabutylammonium hydroxide (40% in water) is neutralized with benzoic

acid.

Drying: The resulting salt is dried under vacuum to remove water.

Storage: The dried catalyst should be stored under vacuum until use.

Protocol for Group Transfer Polymerization (GTP)
This procedure should be carried out under an inert atmosphere (e.g., argon or nitrogen) using

standard Schlenk line techniques to exclude moisture and oxygen.

Glassware Preparation: All glassware should be dried in an oven at a high temperature (e.g.,

140°C) overnight and assembled while hot under vacuum.

Reagent Preparation:

The monomer (e.g., butyl methacrylate) and initiator (e.g., methyltrimethylsilyl

dimethylketene acetal) should be distilled under vacuum prior to use.

The TBABB catalyst should be handled under an inert atmosphere.

Reaction Setup:

In a dried reaction flask under an inert atmosphere, add the solvent (e.g., tetrahydrofuran).

Add the initiator to the solvent.
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Introduce the TBABB catalyst to the reaction mixture.

Slowly add the monomer to the reaction flask. An exotherm (increase in temperature) may

be observed.

Monitoring and Work-up:

The reaction progress can be monitored by techniques such as Gel Permeation

Chromatography (GPC) and Nuclear Magnetic Resonance (NMR) spectroscopy by taking

aliquots from the reaction mixture at different time points.

Once the polymerization is complete, the reaction can be quenched and the polymer

isolated through precipitation in a non-solvent (e.g., n-hexane).

Diagrams
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Workflow for Safe Handling and Storage of Tetrabutylammonium Bibenzoate

Start

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Handle in Ventilated Area
(Fume Hood)

4. Weighing and Dispensing

Spill Occurs

5. Use in Reaction
(Inert Atmosphere)

6. Dispose of Waste Properly

Minor Spill Cleanup

Minor

Major Spill Cleanup
(Evacuate, Alert)

Major

7. Store in Cool, Dry, Ventilated Area

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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